Cas no 332910-41-5 (3-Phenyl-5-thiophen-2-yl-4-p-tolyl-4H-[1,2,4]triazole)
332910-41-5 structure
Product Name:3-Phenyl-5-thiophen-2-yl-4-p-tolyl-4H-[1,2,4]triazole
CAS No:332910-41-5
MF:C19H15N3S
MW:317.407502412796
CID:3071963
PubChem ID:829417
Update Time:2025-04-21
3-Phenyl-5-thiophen-2-yl-4-p-tolyl-4H-[1,2,4]triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenyl-5-thiophen-2-yl-4-p-tolyl-4H-[1,2,4]triazole
- 332910-41-5
- SMR000116762
- MLS000526288
- CHEMBL1378579
- HMS2503L18
- AKOS000576438
- 3-Phenyl-5-(thiophen-2-yl)-4-(p-tolyl)-4H-1,2,4-triazole
-
- MDL: MFCD02738408
- Inchi: 1S/C19H15N3S/c1-14-9-11-16(12-10-14)22-18(15-6-3-2-4-7-15)20-21-19(22)17-8-5-13-23-17/h2-13H,1H3
- InChI Key: DXXCGXUHIXJFCJ-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=NN=C(C2C=CC=CC=2)N1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 317.09866866Da
- Monoisotopic Mass: 317.09866866Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 59Ų
3-Phenyl-5-thiophen-2-yl-4-p-tolyl-4H-[1,2,4]triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM517894-1g |
3-Phenyl-5-(thiophen-2-yl)-4-(p-tolyl)-4H-1,2,4-triazole |
332910-41-5 | 97% | 1g |
$291 | 2022-09-29 |
3-Phenyl-5-thiophen-2-yl-4-p-tolyl-4H-[1,2,4]triazole Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. Agricultural
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